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Compound of Interest

Compound Name: 2-Methyl-2-pentenal

CAS No.: 623-36-9

Cat. No.: B1584526

Get Quote

Executive Summary & Immediate Action
2-Methyl-2-pentenal (CAS: 623-36-9) is an

-unsaturated aldehyde.[1][2][3][4] It presents a dual hazard profile: it is flammable (Flash Point
~30–38°C) and highly reactive toward nucleophiles (bases, amines) and oxidizers.[1][2]

Core Directive: Do NOT dispose of this compound via drain disposal. It requires thermal

destruction (incineration) via a licensed hazardous waste contractor.[1][2] Segregation from

amines and strong bases is critical to prevent uncontrolled exothermic polymerization.[2]

Chemical Characterization & Hazard Profile
To handle this chemical safely, you must understand the causality of its hazards. As an

-unsaturated carbonyl, it acts as a Michael acceptor, making it an electrophile that can
covalently bind to biological macromolecules (skin sensitization) and react violently with strong
nucleophiles.[1][2]

Table 1: Physicochemical & Hazard Data
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Property Value / Classification Operational Implication

CAS Number 623-36-9
Unique Identifier for waste

manifests.[1][2]

Flash Point 30–38°C (86–100°F)

Flammable (Cat 3). Ground all

equipment; use non-sparking

tools.[1][2][3][5]

Boiling Point 135–138°C

Moderate volatility; significant

vapor generation at room

temp.[1][2]

RCRA Code D001 (Ignitable)
US EPA classification for waste

designation.[1][2]

GHS Hazards H226, H317, H318, H331

Toxic if inhaled; causes serious

eye damage; skin sensitizer.[1]

[2][3][5][6]

Reactivity Michael Acceptor
Incompatible with Strong

Bases & Oxidizers.

Pre-Disposal Segregation Strategy
The most common error in aldehyde disposal is improper bulking. Do not pour 2-Methyl-2-
pentenal into a generic "Organic Waste" drum without verifying the absence of incompatible

species.[1][2]

Avoid Oxidizers: Aldehydes autoxidize to carboxylic acids (2-methyl-2-pentenoic acid).[1][2]

In the presence of strong oxidizers (e.g., Nitric acid, Peroxides), this reaction becomes

violent.[1][2]

Avoid Bases/Amines: Mixing with strong bases (NaOH, KOH) or amines triggers aldol

condensation or polymerization, leading to rapid heat generation and pressure buildup in

waste containers.[1][2]

Self-Validating Segregation Check
Before adding to a waste stream, perform this 2-step check:
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pH Check: Ensure the receiving waste container is neutral or slightly acidic (pH 4-7).[2]

Never add to a basic waste stream (pH > 8).[1][2]

Temperature Monitoring: If bulking large quantities (>500 mL), monitor the container

temperature for 15 minutes after the first addition. Any rise indicates a reaction; stop

immediately.[2]

Disposal Workflow & Decision Logic
The following diagram outlines the decision process for classifying and routing 2-Methyl-2-
pentenal waste.
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Waste Generation:
2-Methyl-2-pentenal

Analyze Physical State
& Purity

Stream A:
Pure/High Concentration

Liquid

 >10% Conc.

Stream B:
Dilute Mixture / Reaction Mass

 <10% Conc.

Segregate:
Do NOT Mix.

Keep Separate Container.

Check Co-Solvents:
Are Oxidizers or Bases present?

Pre-Treatment:
Neutralize Base/Oxidizer

(Verify pH 6-8)

Yes (Incompatible)

Packaging:
Approved Solvent Can/Drum

Label: 'Flammable - Aldehyde'

No (Compatible)

Final Disposal:
High-Temp Incineration

(RCRA D001)

Click to download full resolution via product page
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Figure 1: Decision logic for segregating and packaging 2-Methyl-2-pentenal waste streams to

prevent reactive hazards.

Step-by-Step Disposal Protocol
Phase 1: Preparation & PPE
Objective: Prevent inhalation toxicity (H331) and eye damage (H318).[1][2][5]

Engineering Control: Perform all transfers inside a certified chemical fume hood.

PPE:

Eyes: Chemical splash goggles (Face shield recommended for volumes >1L).[1][2]

Hands: Butyl rubber or Silver Shield® gloves (Nitrile provides only splash protection for

aldehydes; breakthrough is rapid).[1][2]

Body: Flame-resistant lab coat.[1][2]

Phase 2: Packaging (RCRA Compliance)
Objective: Prepare for transport and incineration.

Select Container: Use a DOT-approved container (HDPE or Steel).[2] Ensure the container

is rated for flammable liquids.[2]

Static Grounding: If pouring from a metal drum (>4L), attach a grounding wire between the

source and receiving container to prevent static discharge ignition.[1][2]

Filling: Leave at least 10% headspace (ullage) to allow for vapor expansion.[2]

Labeling:

Affix a hazardous waste label.[2]

Primary Constituent: "2-Methyl-2-pentenal"[1][2][3][4][5][6][7][8][9][10]

Hazard Checkboxes: [x] Ignitable [x] Toxic[1][2]
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Phase 3: Spill Contingency (Emergency Response)
If a spill occurs during transfer:

Evacuate & Ventilate: Remove ignition sources immediately.

Containment: Do not use paper towels (fire hazard). Use vermiculite, diatomaceous earth, or

commercial solvent spill pads.[1][2]

Cleanup: Use non-sparking tools (plastic scoop) to transfer absorbed material into a sealable

container.[2]

Disposal: Label the debris container as Hazardous Waste (Solid) - Flammable/Toxic.

Regulatory & Compliance Notes
US EPA: This substance falls under the D001 characteristic waste code for ignitability (Flash

point < 60°C).[1][2]

Transport (DOT):

UN Number: UN 1988 (Aldehydes, flammable, toxic, n.o.s.) or UN 1993 (Flammable liquid,

n.o.s.) depending on specific carrier requirements.[1][2]

Packing Group: III

References
National Center for Biotechnology Information (2023).PubChem Compound Summary for

CID 12177, 2-Methyl-2-pentenal.[1][2] PubChem.[2] [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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